Cas no 511240-22-5 (Methyl 3-amino-4-(isopropylamino)benzoate)
511240-22-5 structure
Product Name:Methyl 3-amino-4-(isopropylamino)benzoate
CAS No:511240-22-5
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD01570644
CID:934782
PubChem ID:2736795
Update Time:2025-04-19
Methyl 3-amino-4-(isopropylamino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-4-(isopropylamino)benzoate
- 3-Amino-4-isopropylamino-benzoic acid methyl ester
- methyl 3-amino-4-(propan-2-ylamino)benzoate
- 3-amino-4-isopropylaminobenzoic acid methyl ester
- SCHEMBL2248053
- J-522131
- Methyl 3-amino-4-[(1-methylethyl)amino]benzoate
- DB-051904
- CS-0206566
- AKOS009158357
- A828450
- methyl 3-amino-4-[(propan-2-yl)amino]benzoate
- BS-28641
- 511240-22-5
- HLELQEAHNDLXDC-UHFFFAOYSA-N
- SB77730
- DTXSID50371611
- MFCD01570644
-
- MDL: MFCD01570644
- Inchi: 1S/C11H16N2O2/c1-7(2)13-10-5-4-8(6-9(10)12)11(14)15-3/h4-7,13H,12H2,1-3H3
- InChI Key: HLELQEAHNDLXDC-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=C(C=1)N)NC(C)C)=O
Computed Properties
- Exact Mass: 208.12100
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Melting Point: 104-106
- PSA: 64.35000
- LogP: 2.52990
Methyl 3-amino-4-(isopropylamino)benzoate Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
Methyl 3-amino-4-(isopropylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M328628-100mg |
Methyl 3-amino-4-(isopropylamino)benzoate |
511240-22-5 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M328628-250mg |
Methyl 3-amino-4-(isopropylamino)benzoate |
511240-22-5 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M328628-500mg |
Methyl 3-amino-4-(isopropylamino)benzoate |
511240-22-5 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M328628-1g |
Methyl 3-amino-4-(isopropylamino)benzoate |
511240-22-5 | 1g |
$98.00 | 2023-05-17 | ||
| abcr | AB226077-1 g |
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; . |
511240-22-5 | 95% | 1g |
€105.20 | 2022-09-01 | |
| abcr | AB226077-5 g |
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; . |
511240-22-5 | 95% | 5g |
€358.00 | 2022-09-01 | |
| Matrix Scientific | 130415-1g |
3-Amino-4-isopropylamino-benzoic acid methyl ester, 95%+ |
511240-22-5 | 95% | 1g |
$130.00 | 2023-09-10 | |
| abcr | AB226077-1g |
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; . |
511240-22-5 | 95% | 1g |
€127.00 | 2023-09-12 | |
| abcr | AB226077-5g |
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; . |
511240-22-5 | 95% | 5g |
€382.00 | 2023-09-12 | |
| abcr | AB226077-25g |
Methyl 3-amino-4-(isopropylamino)benzoate, 95%; . |
511240-22-5 | 95% | 25g |
€1062.00 | 2023-09-12 |
Methyl 3-amino-4-(isopropylamino)benzoate Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
511240-22-5 (Methyl 3-amino-4-(isopropylamino)benzoate) Related Products
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